Cas no 2680538-80-9 (tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2680538-80-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD34183884
• CID: 5645419
• PubChem ID: 165919224
• Update Time: 2025-06-08

tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 4-amino-1-(methoxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo2.1.1hexane-2-carboxylate

• MDL： MFCD34183884
• Inchi： 1S/C12H22N2O3/c1-10(2,3)17-9(15)14-7-11(13)5-12(14,6-11)8-16-4/h5-8,13H2,1-4H3
• InChI Key： LVMJGAYJCOONOJ-UHFFFAOYSA-N
• SMILES： C12(COC)CC(N)(C1)CN2C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±17.0 °C(Predicted)
• pka: 9.45±0.40(Predicted)

Additional information on tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo2.1.1hexane-2-carboxylate

Introduction to Tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2680538-80-9)

Tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, with the CAS number 2680538-80-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate features a bicyclic framework with an azabicyclo[2.1.1]hexane core, which is a motif frequently encountered in biologically active natural products and synthetic drugs. The presence of functional groups such as the tert-butyl group, amino group, and methoxymethyl group contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents based on bicyclic structures due to their favorable pharmacokinetic profiles and binding affinity to biological targets. The azabicyclo[2.1.1]hexane scaffold, in particular, has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents an important derivative that has been investigated for its pharmacological properties.

One of the key aspects of studying this compound is its potential as a building block for more complex molecules. The presence of the amino group allows for further functionalization via coupling reactions, while the methoxymethyl group can be used for protecting group strategies or as a site for selective modification. These features make tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate a versatile intermediate in synthetic chemistry, particularly in the context of developing new drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, leveraging techniques such as transition metal catalysis and asymmetric synthesis to improve both efficiency and selectivity.

From a biological perspective, the potential activity of tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been explored through various in vitro assays aimed at identifying new therapeutic targets. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as inflammation, cancer, and neurological disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on the availability of well-characterized compounds like tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. Its unique structural features make it a valuable asset in the medicinal chemist's toolkit, enabling the design of new molecules with improved pharmacological profiles. As research continues to uncover new biological targets and mechanisms, compounds such as this one will play an increasingly important role in the discovery and development of next-generation therapeutics.

In conclusion, tert-butyl 4-amino-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2680538-80-9)

represents a promising compound with significant potential in pharmaceutical research and drug development. Its complex structure, functional groups, and biological activity make it a fascinating subject for further study, offering insights into new therapeutic strategies and molecular interactions.